Cas no 2327665-08-5 (N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 2327665-08-5
• MF: C₂₂H₂₁N₇O
• MW: 399.448443174362
• CID: 6202814
• PubChem ID: 122288914
• Update Time: 2025-07-09

N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide
• N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)-4-(1H-pyrrol-1-yl)benzamide
• F6575-6171
• 2327665-08-5
• n-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-4-(1h-pyrrol-1-yl)benzamide
• N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]-4-pyrrol-1-ylbenzamide
• AKOS032771999

• Inchi： 1S/C22H21N7O/c30-22(17-6-8-18(9-7-17)29-15-3-4-16-29)25-14-13-24-20-10-11-21(28-27-20)26-19-5-1-2-12-23-19/h1-12,15-16H,13-14H2,(H,24,27)(H,25,30)(H,23,26,28)
• InChI Key： NWNVWIZMWXQTHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=CC=C1)NCCNC1=CC=C(N=N1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 399.18075832g/mol
• Monoisotopic Mass: 399.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.8Ų

Additional information on N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide

Comprehensive Analysis of N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide (CAS No. 2327665-08-5)

The compound N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide (CAS No. 2327665-08-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyridazine core linked to a pyridine moiety and a benzamide group, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that has become a hotspot in recent years due to the growing demand for targeted cancer therapies.

One of the most frequently searched questions in scientific databases and AI-driven platforms is: "What are the applications of pyridazine derivatives in drug development?" This compound provides a compelling answer. The pyridazin-3-yl segment in its structure is known for its ability to modulate enzyme activity, particularly in signaling pathways associated with cell proliferation. Combined with the pyrrol-1-ylbenzamide moiety, which enhances bioavailability, this molecule exhibits optimized pharmacokinetic properties. Such features align with the current trend of designing small-molecule inhibitors with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, the preparation of N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide involves multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. These methods are widely discussed in forums and research papers, as they are critical for producing high-purity compounds for preclinical studies. The CAS No. 2327665-08-5 serves as a unique identifier, ensuring accurate tracking in chemical databases—a feature highly valued by regulatory agencies and patent attorneys.

Another trending topic in the scientific community is the role of heterocyclic compounds in addressing drug resistance. The pyridine and pyridazine rings in this molecule contribute to its ability to bind selectively to atypical protein kinases, a mechanism that could overcome resistance seen in conventional therapies. This aligns with searches like "How to design kinase inhibitors with reduced resistance?"—a question frequently posed by pharmaceutical researchers.

In summary, N-2-({6-(pyridin-2-yl)aminopyridazin-3-yl}amino)ethyl-4-(1H-pyrrol-1-yl)benzamide represents a cutting-edge example of rational drug design. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in oncology and signal transduction studies. As the demand for precision medicine grows, compounds like this will continue to dominate discussions in both academic and industrial settings.